![molecular formula C19H25NO2S2 B8482914 5-[[3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl]methylene]-3-methyl-2-thioxo-4-thiazolidinone CAS No. 107889-33-8](/img/structure/B8482914.png)
5-[[3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl]methylene]-3-methyl-2-thioxo-4-thiazolidinone
Cat. No. B8482914
M. Wt: 363.5 g/mol
InChI Key: VFRLHWWGOKMACK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05387690
Procedure details
The title compound was prepared in 71% yield from 10.31 g of the thione of Example 5 upon heating with 38.15 ml of tri-n-butyltin hydride and 1.16 g of azobisisobutyronltrile (AIBN) in 142 ml of toluene at reflux temperature for one hour. The product was isolated by adding water to the cooled reaction mixture, separating the layers, washing the organic layer with 1N hydrochloric acid and a saturated sodium chloride solution, drying over magnesium sulfate, concentrating in vacuo, and purifying the residue by chromatography over silica gel eluting with a 10-50% hexane in ethyl acetate gradient. The purified product had a melting point of 142°-144° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:5]1[CH:6]=[C:7]([CH:16]=[C:17]2[S:21][C:20](=S)[N:19]([CH3:23])[C:18]2=[O:24])[CH:8]=[C:9]([C:12]([CH3:15])([CH3:14])[CH3:13])[C:10]=1[OH:11])([CH3:4])[CH3:3].C([SnH](CCCC)CCCC)CCC.CC(N=NC(C#N)(C)C)(C#N)C.O>C1(C)C=CC=CC=1>[CH3:4][C:2]([C:5]1[CH:6]=[C:7]([CH:16]=[C:17]2[S:21][CH2:20][N:19]([CH3:23])[C:18]2=[O:24])[CH:8]=[C:9]([C:12]([CH3:13])([CH3:14])[CH3:15])[C:10]=1[OH:11])([CH3:1])[CH3:3]
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Inputs
Step One
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Name
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Quantity
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10.31 g
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Type
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reactant
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Smiles
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CC(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)C=C1C(N(C(S1)=S)C)=O
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Step Two
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Name
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Quantity
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38.15 mL
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Type
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reactant
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Smiles
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C(CCC)[SnH](CCCC)CCCC
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Name
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Quantity
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1.16 g
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Type
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reactant
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Smiles
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CC(C)(C#N)N=NC(C)(C)C#N
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Name
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Quantity
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142 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The product was isolated
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CUSTOM
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Type
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CUSTOM
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Details
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to the cooled reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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separating the layers
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WASH
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Type
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WASH
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Details
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washing the organic layer with 1N hydrochloric acid
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated sodium chloride solution, drying over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrating in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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purifying the residue by chromatography over silica gel eluting with a 10-50% hexane in ethyl acetate gradient
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Outcomes
Product
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Name
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title compound
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Type
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product
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Smiles
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CC(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)C=C1C(N(CS1)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 71% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
